Cas no 1806273-44-8 (3-Cyano-4-mercapto-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Cyano-4-mercapto-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 1806273-44-8
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4942903
• Update Time: 2025-06-10

3-Cyano-4-mercapto-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-mercapto-5-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)17-7-2-5(3-8(15)16)1-6(4-14)9(7)18/h1-2,18H,3H2,(H,15,16)
• InChI Key： LJKVUNBKJVRTAC-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(CC(=O)O)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.4
• Topological Polar Surface Area: 71.3

Additional information on 3-Cyano-4-mercapto-5-(trifluoromethoxy)phenylacetic acid

3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid: A Comprehensive Overview

3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid (CAS No. 1806273-44-8) is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique combination of functional groups, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and recent advancements associated with this compound.

The molecular structure of 3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid is notable for its trifluoromethoxy group (-OCF₃), a cyano group (-CN), and a mercapto group (-SH) attached to a phenyl ring, which is further connected to an acetic acid moiety. These functional groups endow the compound with distinct chemical properties, making it a valuable substrate for various reactions. The trifluoromethoxy group, known for its electron-withdrawing nature, enhances the compound's stability and reactivity in different chemical environments. The cyano group adds to the compound's polarity and can participate in hydrogen bonding, while the mercapto group introduces nucleophilic character, facilitating reactions such as nucleophilic substitutions and additions.

Recent studies have highlighted the potential of 3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid in drug design and development. Its structure allows for the creation of bioisosteres, which are structural analogs that can mimic the pharmacological activity of existing drugs while improving their pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a lead molecule in the development of anti-inflammatory agents. The mercapto group has been shown to exhibit antioxidant properties, which can be harnessed to design drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid has found utility in materials science. Its ability to form coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and hybrid materials. These materials exhibit unique mechanical and electronic properties, making them suitable for applications in sensors, catalysis, and energy storage devices.

The synthesis of 3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid involves a multi-step process that typically begins with the preparation of the phenolic precursor. The introduction of the trifluoromethoxy group is achieved through nucleophilic aromatic substitution or electrophilic substitution methods, depending on the directing effects of existing substituents on the aromatic ring. Subsequent steps involve the installation of the cyano and mercapto groups through appropriate chemical transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

From an environmental standpoint, 3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid exhibits moderate biodegradability under aerobic conditions. Its degradation pathways involve oxidative cleavage of the carbon-carbon bonds in the acetic acid moiety and hydrolysis of the trifluoromethoxy group under specific pH conditions. These findings are crucial for assessing the environmental fate of this compound and ensuring its safe handling in industrial settings.

In conclusion, 3-Cyano-4-Mercapto-5-(Trifluoromethoxy)Phenylacetic Acid (CAS No. 1806273-44-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.